Cas no 708984-82-1 (Benzaldehyde,2-ethoxy-3-methyl-5-(methylthio)-)

• Product Name: Benzaldehyde,2-ethoxy-3-methyl-5-(methylthio)-
• CAS No: 708984-82-1
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 557754
• PubChem ID: 45094195
• Update Time: 2025-04-19

Benzaldehyde,2-ethoxy-3-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-ethoxy-3-methyl-5-(methylthio)-
• Benzaldehyde, 2-ethoxy-3-methyl-5-(methylthio)- (9CI)
• 2-ethoxy-3-methyl-5-methylsulfanylbenzaldehyde
• 2-Ethoxy-3-methyl-5-(methylsulfanyl)benzaldehyde
• 708984-82-1
• DTXSID30667261

• Inchi： 1S/C11H14O2S/c1-4-13-11-8(2)5-10(14-3)6-9(11)7-12/h5-7H,4H2,1-3H3
• InChI Key： LPEAEYUHVCMOCW-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=O)C(=C(C)C=1)OCC

Computed Properties

• Exact Mass: 210.07152
• Monoisotopic Mass: 210.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 26.3